1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: [5-(4-chlorophenyl)furan-2-yl]-[4-[2-nitro-4-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C22H17ClF3N3O4/c23-16-4-1-14(2-5-16)19-7-8-20(33-19)21(30)28-11-9-27(10-12-28)17-6-3-15(22(24,25)26)13-18(17)29(31)32/h1-8,13H,9-12H2
• InChI Key: DMAAMCODLBQKNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)C(F)(F)F)[N+](=O)[O-])C(=O)C3=CC=C(O3)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H17ClF3N3O4
• Molecular Weight: 479.8 g/mol

Description

1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine, also known as TFMPP, is a synthetic compound that belongs to the family of piperazines. TFMPP was first synthesized in the 1970s and has since been used in scientific research for its psychoactive properties.

Mechanism of Action

The exact mechanism of action of 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is not fully understood. However, it is believed to act on the serotonergic system by binding to serotonin receptors in the brain. 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to have a high affinity for the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and perception.
Biochemical and Physiological Effects
1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which may contribute to its psychoactive properties. 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has also been shown to increase heart rate and blood pressure, which may be related to its stimulant effects.

Advantages and Limitations for Lab Experiments

1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has several advantages for lab experiments. It is a well-characterized compound that is easy to synthesize and purify. It has also been extensively studied in animal and human studies, making it a useful tool for investigating the central nervous system. However, 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has several limitations. It has a narrow therapeutic window, meaning that small changes in dosage can lead to significant changes in its effects. It is also a controlled substance, which can make it difficult to obtain for research purposes.

Future Directions

For research on 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine include investigating its potential therapeutic uses, long-term effects, and the development of new compounds that target the serotonergic system.

Synthesis Methods

1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine is synthesized through a multi-step process that involves the reaction of 4-chlorobenzoyl chloride with 2-furoic acid to form 4-(4-chlorophenyl)-2-furoic acid. The resulting acid is then reacted with 2-nitro-4-trifluoromethylphenylpiperazine to yield 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine. The synthesis method of 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been extensively studied and optimized to increase the yield and purity of the compound.

Scientific Research Applications

1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been widely used in scientific research as a tool to study the central nervous system. It has been shown to have psychoactive properties, including hallucinogenic and stimulant effects. 1-[5-(4-chlorophenyl)-2-furoyl]-4-[2-nitro-4-(trifluoromethyl)phenyl]piperazine has been used in animal studies to investigate the effects of psychoactive substances on behavior and brain function. It has also been used in human studies to investigate the role of neurotransmitters in the regulation of mood and behavior.